Cas no 1179070-10-0 (1-(3-FLUOROPHENYL)-2-PENTANOL)

• Product Name: 1-(3-FLUOROPHENYL)-2-PENTANOL
• CAS No: 1179070-10-0
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• MDL: MFCD12153707
• CID: 5186735
• Update Time: 2026-03-05

1-(3-FLUOROPHENYL)-2-PENTANOL Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorophenyl)-2-pentanol
• 1-(3-fluorophenyl)pentan-2-ol
• SB84789
• 1-(3-FLUOROPHENYL)-2-PENTANOL

• MDL： MFCD12153707
• Inchi： 1S/C11H15FO/c1-2-4-11(13)8-9-5-3-6-10(12)7-9/h3,5-7,11,13H,2,4,8H2,1H3
• InChI Key： LLDYBXFODXZEPJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(CCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 1-(3-FLUOROPHENYL)-2-PENTANOL

1-(3-Fluorophenyl)-2-pentanol: A Comprehensive Overview

1-(3-Fluorophenyl)-2-pentanol (CAS No. 1179070-10-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique structure, combines a fluorophenyl group with a pentanol backbone, making it a valuable molecule for various applications. Recent advancements in synthetic methodologies and its potential in drug discovery have further solidified its importance in contemporary research.

The molecular structure of 1-(3-fluorophenyl)-2-pentanol is defined by a fluorine-substituted phenyl ring attached to a five-carbon alcohol chain. This configuration imparts the compound with unique physical and chemical properties. The presence of the fluorine atom introduces electronic effects that influence the compound's reactivity and stability. Researchers have explored these properties extensively, particularly in the context of its role as an intermediate in organic synthesis and its potential as a bioactive agent.

Recent studies have highlighted the significance of 1-(3-fluorophenyl)-2-pentanol in drug design. Its ability to act as a chiral building block has made it an attractive candidate for synthesizing enantiomerically pure compounds, which are crucial in pharmaceutical development. For instance, investigations into its use as a precursor for bioactive molecules have revealed promising results, particularly in the synthesis of anti-inflammatory and neuroprotective agents.

In addition to its pharmacological applications, 1-(3-fluorophenyl)-2-pentanol has found utility in materials science. Its alcohol functionality makes it suitable for forming esters and ethers, which are integral components in polymer synthesis and surface coatings. Recent research has focused on optimizing reaction conditions to enhance the efficiency of these transformations, thereby expanding its industrial applications.

The synthesis of 1-(3-fluorophenyl)-2-pentanol involves multi-step processes that require precise control over reaction conditions. Traditional methods often employ nucleophilic substitution or elimination reactions, while modern approaches leverage catalytic techniques to improve yield and selectivity. These advancements have not only streamlined the production process but also opened avenues for large-scale manufacturing.

From an environmental standpoint, understanding the ecological impact of 1-(3-fluorophenyl)-2-pentanol is critical. Studies have examined its biodegradability and toxicity profiles, providing insights into its safe handling and disposal. These findings are essential for ensuring sustainable practices in both research and industrial settings.

In conclusion, 1-(3-fluorophenyl)-2-pentanol (CAS No. 1179070-10-0) stands as a testament to the ingenuity of modern chemistry. Its diverse applications, coupled with ongoing research into its properties and potential uses, underscore its significance as a key molecule in contemporary scientific endeavors.